Cas no 1261506-73-3 (2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine)
2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine
-
- Inchi: 1S/C13H7F6NO3/c14-12(15,16)9-5-7(21)10(11(22)20-9)6-3-1-2-4-8(6)23-13(17,18)19/h1-5H,(H2,20,21,22)
- InChI Key: LGOAVUGVAZMAQU-UHFFFAOYSA-N
- SMILES: FC(C1=CC(=C(C(N1)=O)C1C=CC=CC=1OC(F)(F)F)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 549
- XLogP3: 3.3
- Topological Polar Surface Area: 58.6
2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024001117-250mg |
2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine |
1261506-73-3 | 97% | 250mg |
$673.20 | 2023-09-03 | |
| Alichem | A024001117-500mg |
2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine |
1261506-73-3 | 97% | 500mg |
$950.60 | 2023-09-03 | |
| Alichem | A024001117-1g |
2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine |
1261506-73-3 | 97% | 1g |
$1814.40 | 2023-09-03 |
2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine
Introduction to 2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261506-73-3)
2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine, identified by its CAS number 1261506-73-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing a nitrogen atom. The presence of multiple functional groups, including hydroxyl, trifluoromethoxy, and trifluoromethyl substituents, endows it with unique chemical properties that make it a promising candidate for various biological and chemical applications.
The structural configuration of 2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine incorporates several key features that contribute to its reactivity and potential utility. The hydroxyl groups at the 2- and 4-positions enhance its solubility in polar solvents and facilitate interactions with biological targets. The trifluoromethoxy group at the 3-position introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule and its binding affinity to enzymes or receptors. Additionally, the trifluoromethyl group at the 6-position further modulates the molecule's lipophilicity and metabolic stability, making it an attractive scaffold for drug development.
In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. The compound 2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine has been extensively studied for its potential pharmacological effects. Preliminary research suggests that this molecule may exhibit properties relevant to anti-inflammatory, anticancer, and antimicrobial applications. The unique combination of functional groups allows for selective modulation of biological pathways, which is crucial for developing targeted therapies.
One of the most compelling aspects of 2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine is its versatility in chemical synthesis. The presence of multiple reactive sites enables chemists to derivatize the molecule in various ways, leading to a library of analogs with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where structural modifications can fine-tune pharmacokinetic and pharmacodynamic profiles. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct this complex framework efficiently.
The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their enhanced bioavailability and metabolic stability. The trifluoromethyl group in 2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine exemplifies this trend. Fluoro-substituted molecules often exhibit improved binding affinities and longer half-lives in vivo, making them more effective as therapeutic agents. Furthermore, computational modeling and high-throughput screening have accelerated the discovery process by predicting how structural changes will impact biological activity.
Recent studies have also explored the role of 2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine in modulating enzyme activity. For instance, its scaffold has been investigated for interactions with kinases and phosphodiesterases, which are critical targets in oncology and cardiovascular diseases. The hydroxyl and trifluoromethoxy groups provide multiple points of interaction with these enzymes, potentially leading to allosteric regulation or competitive inhibition. Such findings highlight the compound's potential as a lead molecule for developing novel therapeutics.
The synthesis of 2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine involves multi-step organic transformations that showcase modern synthetic strategies. Key steps include nucleophilic aromatic substitution reactions to introduce the trifluoromethoxy group and palladium-catalyzed coupling reactions to construct the pyridine ring system. Careful optimization of reaction conditions ensures high yields and purity, which are essential for subsequent biological evaluation.
In conclusion, 2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261506-73-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic applications for pyridine derivatives, this compound is likely to play an increasingly important role in developing next-generation medications.
1261506-73-3 (2,4-Dihydroxy-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)